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Compound of Interest

Compound Name: Bromonitromethane

Cat. No.: B042901 Get Quote

A Comprehensive Resource for Researchers and
Drug Development Professionals
This technical guide provides an in-depth overview of the physical and spectral data for

bromonitromethane (CAS No. 563-70-2), a versatile reagent in organic synthesis. The

information is intended for researchers, scientists, and professionals in drug development who

utilize this compound in their work.

Physicochemical Properties
Bromonitromethane is a colorless to light yellow liquid.[1][2][3][4] It is recognized as a strong

oxidizing agent and is soluble in many common organic solvents such as chloroform, toluene,

and ether, while having limited solubility in water.[4][5][6][7]

The following table summarizes the key physical properties of bromonitromethane. It is

important to note the discrepancies reported in the literature for its flash point, which may be

due to different measurement techniques or purities of the samples tested.
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Property Value References

Molecular Formula CH₂BrNO₂ [3][5][8]

Molecular Weight 139.94 g/mol [3][5][8]

Appearance Colorless to light yellow liquid [1][2][3][4]

Melting Point -28 °C [5][6][7][9]

Boiling Point 146-148 °C at 750 mmHg [5][6][7][9][10]

Density 1.97 - 2.070 g/mL at 25 °C [1][5][6][7][9][10][11]

Refractive Index 1.485 - 1.496 at 20 °C [2][3][5][6][9]

Flash Point 4 °C to 113 °C [5][6][7][9][10]

Vapor Pressure
4.4 ± 0.2 mmHg at 25 °C

(Predicted)
[9]

Vapor Density 4.83 [10]

Solubility

Soluble in chloroform, ether,

toluene; Sparingly soluble in

DMSO; Slightly soluble in ethyl

acetate, methanol; Limited

solubility in water.

[4][5][6][7]

Spectral Data
The structural characterization of bromonitromethane is typically achieved through a

combination of spectroscopic techniques, including infrared (IR) spectroscopy, nuclear

magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).
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Spectroscopic Technique Description References

Infrared (IR) Spectroscopy

The IR spectrum shows

characteristic peaks that

conform to the structure of

bromonitromethane. Data is

available in the NIST/EPA Gas-

Phase Infrared Database.

[2][3][8][12]

¹H NMR Spectroscopy

The proton NMR spectrum

provides information about the

chemical environment of the

hydrogen atoms. Data is

available for samples dissolved

in deuterated chloroform

(CDCl₃).

[8][9]

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum

is used to determine the

number and type of carbon

atoms. Data is available for

samples in CDCl₃.

[8][9][13]

Mass Spectrometry (MS)

Electron ionization mass

spectrometry data is available

from the NIST Mass

Spectrometry Data Center.

[8][14]

Experimental Protocols
Synthesis of Bromonitromethane
A reproducible and scalable synthesis of bromonitromethane has been developed, which is

crucial given its decreased commercial availability.[15][16]

Optimized Protocol:[15][16][17] This procedure involves the bromination of nitromethane using

aqueous sodium hydroxide and elemental bromine. The inclusion of sodium bromide as a

substoichiometric additive has been shown to improve the reproducibility of the reaction.
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Reaction Conditions: The reaction is typically carried out at a controlled temperature of -5 °C.

Scale: This method has been successfully scaled up to produce 56 grams of

bromonitromethane.

Purity: The resulting product is often of high purity, potentially eliminating the need for further

purification by distillation for many applications.

Alternative Procedure:[5][6] An older method describes the dropwise addition of bromine to

freshly distilled nitromethane at 0 °C.

Purification
If necessary, crude bromonitromethane can be purified by vacuum distillation.

Conditions: 42 °C at 5-18 Torr or 40–52 °C at 16 mmHg.[7][15]

Characterization Workflow
The following diagram illustrates a typical workflow for the characterization of a newly

synthesized or procured sample of bromonitromethane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b042901?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7381067_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7381067.htm
https://www.benchchem.com/product/b042901?utm_src=pdf-body
https://www.researchgate.net/publication/315721478_Bromonitromethane
https://pmc.ncbi.nlm.nih.gov/articles/PMC9109156/
https://www.benchchem.com/product/b042901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physical Characterization

Spectroscopic Analysis

NMR Details Purity Assessment

Data Analysis & Confirmation

Bromonitromethane Sample

Visual Inspection
(Color, Form)

Measure Physical Constants
(BP, MP, Density, Refractive Index)

Infrared (IR) Spectroscopy NMR Spectroscopy Mass Spectrometry (MS)

Gas Chromatography (GC)

Structure & Purity Confirmation

¹H NMR ¹³C NMR

Click to download full resolution via product page

Caption: Workflow for the physical and spectral characterization of bromonitromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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